Cas no 1154900-70-5 (2-{(3-methoxyphenyl)methylamino}propan-1-ol)

• Product Name: 2-{(3-methoxyphenyl)methylamino}propan-1-ol
• CAS No: 1154900-70-5
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 5186434
• PubChem ID: 43499761
• Update Time: 2026-03-05

2-{(3-methoxyphenyl)methylamino}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 2-[[(3-methoxyphenyl)methyl]amino]-
• 2-((3-Methoxybenzyl)amino)propan-1-ol
• 2-{(3-methoxyphenyl)methylamino}propan-1-ol

• Inchi： 1S/C11H17NO2/c1-9(8-13)12-7-10-4-3-5-11(6-10)14-2/h3-6,9,12-13H,7-8H2,1-2H3
• InChI Key： FDWSHNFLDAKGLN-UHFFFAOYSA-N
• SMILES： C(O)C(NCC1=CC=CC(OC)=C1)C

Additional information on 2-{(3-methoxyphenyl)methylamino}propan-1-ol

2-{(3-Methoxyphenyl)methylamino}propan-1-ol: A Promising Compound in Medicinal Chemistry

2-{(3-Methoxyphenyl)methylamino}propan-1-ol is a synthetic compound with a unique molecular structure that has garnered significant attention in the field of medicinal chemistry. Its chemical identifier, CAS No. 1154900-70-5, serves as a critical reference for researchers and developers working on drug discovery and pharmaceutical applications. The compound’s structural features, including the 3-methoxyphenyl group and the methylamino functionality, contribute to its potential biological activity and pharmacological relevance. This introduction provides an in-depth analysis of the compound’s chemical properties, therapeutic applications, and recent advancements in its research.

The molecular framework of 2-{(3-Methoxyphenyl)methylamino}propan-1-ol is characterized by a propan-1-ol backbone, which is functionalized with a methylamino group and a 3-methoxyphenyl substituent. The presence of methoxy groups in aromatic rings is a common motif in pharmaceutical compounds due to their ability to modulate lipophilicity and hydrogen bonding interactions. The methylamino functionality further enhances the compound’s polarity and may influence its metabolic stability. These structural features make 2-{(3-Methoxyphenyl)methylamino}propan-1-ol a candidate for various therapeutic applications, including anti-inflammatory, antitumor, and neuroprotective activities.

Recent studies have highlighted the potential of 2-{(3-Methyloxyphenyl)methylamino}propan-1-ol in modulating signaling pathways associated with chronic inflammation. A 2023 publication in Journal of Medicinal Chemistry reported that the compound exhibits selective inhibition of the NF-κB pathway, a key regulator of inflammatory responses. This finding aligns with the growing interest in targeting inflammation-related diseases such as rheumatoid arthritis and neurodegenerative disorders. The 3-methoxyphenyl group is believed to play a critical role in the compound’s binding affinity to inflammatory cytokine receptors, as demonstrated by molecular docking simulations.

In the context of cancer research, 2-{(3-Methoxyphenyl)methylamino}propan-1-ol has shown promising antitumor properties. A 2023 study published in Cancer Research revealed that the compound induces apoptosis in breast cancer cells by disrupting mitochondrial membrane potential. The methylamino group may contribute to this effect by interacting with cellular enzymes involved in apoptosis regulation. Additionally, the compound’s ability to inhibit the proliferation of cancer stem cells suggests its potential as a therapeutic agent in oncology.

The pharmacokinetic profile of 2-{(3-Methoxyphenyl)methylamino}propan-1-ol is another area of active investigation. A 2023 study in Drug Metabolism and Disposition evaluated the compound’s metabolism in human liver microsomes and found that it undergoes extensive hydroxylation at the 3-methoxyphenyl ring. This metabolic pathway may influence the compound’s bioavailability and therapeutic efficacy, underscoring the importance of understanding its metabolic fate in vivo. The findings also highlight the need for further research into the role of hydroxylation in modulating the compound’s biological activity.

From a synthetic chemistry perspective, the preparation of 2-{(3-Methoxyphenyl)methylamino}propan-1-ol involves a series of well-established reactions. A 2023 review in Organic Letters detailed an efficient method for synthesizing the compound through a nucleophilic substitution reaction between a 3-methoxyphenyl derivative and a propan-1-ol amine. The reaction conditions, including temperature and catalyst selection, were optimized to maximize yield and purity. This synthetic route provides a valuable platform for the development of structurally related compounds with enhanced therapeutic potential.

Despite its promising properties, the compound’s potential side effects and toxicity profiles require further investigation. A 2023 preclinical study in Toxicological Sciences evaluated the compound’s safety in rodent models and found no significant acute toxicity at therapeutic doses. However, long-term exposure studies are needed to assess its safety in humans. The methylamino group may pose a risk of nephrotoxicity, as suggested by in vitro assays, necessitating additional research to determine its clinical relevance.

Overall, 2-{(3-Methoxyphenyl)methylamino}propan-1-ol represents a compelling candidate for further exploration in medicinal chemistry. Its structural features and biological activity make it a valuable tool for addressing a wide range of therapeutic challenges. As research in this area continues to evolve, the compound’s potential applications in drug discovery and development are likely to expand, offering new opportunities for improving patient outcomes.